Cas no 139414-16-7 (3-Thiophenecarboxylic acid,4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-2-(methylsulfinyl)-)

• Product Name: 3-Thiophenecarboxylic acid,4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-2-(methylsulfinyl)-
• CAS No: 139414-16-7
• MF: C₁₂H₁₂N₂O₆S₂
• MW: 344.363480567932
• CID: 1270253
• Update Time: 2024-08-04

3-Thiophenecarboxylic acid,4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-2-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid,4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-2-(methylsulfinyl)-
• 3-Thiophenecarboxylic acid, 4-[(4,6-dimethoxy-2-pyrimidinyl)oxy]-2-(methylsulfinyl)-

• Inchi： 1S/C12H12N2O6S2/c1-18-7-4-8(19-2)14-12(13-7)20-6-5-21-11(22(3)17)9(6)10(15)16/h4-5H,1-3H3,(H,15,16)
• InChI Key： NTUZICMMKHXQKU-UHFFFAOYSA-N
• SMILES： C1(S(C)=O)SC=C(OC2=NC(OC)=CC(OC)=N2)C=1C(O)=O

Computed Properties

• Exact Mass: 344.01376

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 636.2±65.0 °C(Predicted)
• PSA: 107.84
• pka: 2.72±0.40(Predicted)